2 0-demethoxy-20-((4-azidobenzoyl)oxy)maytansinol-3-isobutyrate
2 0-demethoxy-20-((4-azidobenzoyl)oxy)maytansinol-3-isobutyrate
Brand Name:
Vulcanchem
CAS No.:
150422-36-9
VCID:
VC0126358
InChI:
InChI=1S/C15H23N5O14P2/c16-12-7-13(18-3-17-12)20(4-19-7)14-10(23)8(21)5(32-14)1-30-35(26,27)34-36(28,29)31-2-6-9(22)11(24)15(25)33-6/h3-6,8-11,14-15,21-25H,1-2H2,(H,26,27)(H,28,29)(H2,16,17,18)/t5-,6-,8-,9-,10-,11-,14-,15+/m1/s1
SMILES:
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)O)O)O)O)O)N
Molecular Formula:
C15H23N5O14P2
Molecular Weight:
559.32 g/mol
2 0-demethoxy-20-((4-azidobenzoyl)oxy)maytansinol-3-isobutyrate
CAS No.: 150422-36-9
Main Products
VCID: VC0126358
Molecular Formula: C15H23N5O14P2
Molecular Weight: 559.32 g/mol
CAS No. | 150422-36-9 |
---|---|
Product Name | 2 0-demethoxy-20-((4-azidobenzoyl)oxy)maytansinol-3-isobutyrate |
Molecular Formula | C15H23N5O14P2 |
Molecular Weight | 559.32 g/mol |
IUPAC Name | [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5S)-3,4,5-trihydroxyoxolan-2-yl]methyl hydrogen phosphate |
Standard InChI | InChI=1S/C15H23N5O14P2/c16-12-7-13(18-3-17-12)20(4-19-7)14-10(23)8(21)5(32-14)1-30-35(26,27)34-36(28,29)31-2-6-9(22)11(24)15(25)33-6/h3-6,8-11,14-15,21-25H,1-2H2,(H,26,27)(H,28,29)(H2,16,17,18)/t5-,6-,8-,9-,10-,11-,14-,15+/m1/s1 |
Standard InChIKey | SRNWOUGRCWSEMX-ZQSHOCFMSA-N |
Isomeric SMILES | C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OC[C@@H]4[C@H]([C@H]([C@H](O4)O)O)O)O)O)N |
SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)O)O)O)O)O)N |
Canonical SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)O)O)O)O)O)N |
Synonyms | 2 0-demethoxy-20-((4-azidobenzoyl)oxy)maytansinol-3-isobutyrate |
PubChem Compound | 447048 |
Last Modified | Nov 11 2021 |
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